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Compound of Interest

Compound Name: Disperse Brown 1

Cat. No.: B1345095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dyeing of nylon (polyamide) fibers

with Disperse Brown 1 (C.I. 11152). The information is intended for use in a laboratory setting

for research and development purposes.

Introduction
Disperse Brown 1 is an azo-class disperse dye used for coloring hydrophobic fibers.[1] It is

suitable for dyeing polyester, acetate, and polyamide (nylon) fibers, producing a reddish-brown

to deep brown shade.[1] When dyeing nylon, Disperse Brown 1, like other disperse dyes,

offers the advantage of good leveling properties, which minimizes the risk of uneven dyeing

(barré) that can occur with acid dyes.[2] However, the wet fastness of disperse dyes on nylon is

typically moderate, making them most suitable for applications that do not require high wash

fastness.[2] The dyeing process is carried out in an aqueous medium under acidic conditions

and at elevated temperatures to facilitate the diffusion of the non-ionic dye molecules into the

amorphous regions of the nylon fibers.[3]

Data Presentation
The fastness properties of Disperse Brown 1 on polyamide fibers are summarized in the table

below. These ratings provide a quantitative measure of the dyed fabric's resistance to various

environmental factors.
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Fastness Test Standard Fading Staining

Ironing ISO 4-5 4

Light ISO 5-6 -

Perspiration ISO 4-5 5

Washing ISO 4-5 5

Ironing AATCC 4-5 4

Light AATCC 5 -

Perspiration AATCC 5 5

Washing AATCC 5 5

Data sourced from World Dye Variety. Ratings are on a scale of 1 to 5, with 5 representing the

best fastness.

Experimental Protocols
This section details the necessary materials, equipment, and step-by-step procedures for

dyeing nylon fabric with Disperse Brown 1 in a laboratory setting.

Materials and Equipment
Nylon 6 or Nylon 6,6 fabric

Disperse Brown 1 dye powder

Dispersing agent

Leveling agent

Acetic acid (or other suitable acid for pH adjustment)

Sodium carbonate (for scouring)

Non-ionic detergent (for scouring and after-treatment)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1345095?utm_src=pdf-body
https://www.benchchem.com/product/b1345095?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory dyeing machine (e.g., beaker dyer)

Beakers, graduated cylinders, and pipettes

Stirring rods

pH meter or pH paper

Heating plate with magnetic stirrer

Analytical balance

Drying oven

Experimental Workflow Diagram
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Experimental Workflow for Dyeing Nylon with Disperse Brown 1

Preparation

Dyeing Process

Post-Treatment

Scouring of Nylon Fabric

Preparation of Dye Dispersion

Dye Bath Formulation

Dyeing at Elevated Temperature

Rinsing

Reduction Clearing (Optional)

Final Rinse

Drying

Click to download full resolution via product page

Caption: Workflow for the nylon dyeing process.
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Detailed Methodologies
1. Scouring (Pre-treatment)

Objective: To remove any impurities, oils, and sizing agents from the nylon fabric to ensure

uniform dye uptake.

Procedure:

Prepare a scouring bath with 2 g/L of sodium carbonate and 1-2 g/L of a non-ionic

detergent in deionized water.

Immerse the nylon fabric in the bath at a liquor ratio of 1:20 (e.g., 5 grams of fabric in 100

mL of solution).

Heat the bath to 70-80°C and maintain this temperature for 30 minutes with gentle stirring.

Remove the fabric, rinse it thoroughly with hot water, and then with cold water until the

rinse water is clear and neutral.

2. Dye Dispersion Preparation

Objective: To create a stable and fine dispersion of the water-insoluble Disperse Brown 1.

Procedure:

Weigh the required amount of Disperse Brown 1 dye powder (e.g., 1% on weight of fabric

- owf).

Create a paste by adding a small amount of a dispersing agent and a little warm water

(40-50°C).

Gradually add more warm water while stirring continuously to form a fine, stable

dispersion.

3. Dye Bath Formulation

Objective: To prepare the dyeing medium with the necessary chemicals for optimal dyeing.
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Procedure:

Fill the dyeing vessel with deionized water to the required liquor ratio (e.g., 1:20).

Add a dispersing agent (e.g., 1 g/L) and a leveling agent (e.g., 0.5-1 g/L) to the dyebath

and stir until dissolved.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.

Add the prepared dye dispersion to the bath and stir thoroughly.

4. Dyeing Process

Objective: To transfer the disperse dye from the dye bath into the nylon fiber.

Procedure:

Introduce the scoured and wetted nylon fabric into the dye bath at a temperature of

approximately 40-50°C.

Raise the temperature of the dye bath to 95-100°C at a rate of 1-2°C per minute.

Maintain the dyeing temperature at 95-100°C for 45-60 minutes, ensuring the fabric is fully

immersed and gently agitated.

After the dyeing cycle, cool the dye bath down to 60-70°C before removing the fabric.

5. Rinsing and After-treatment

Objective: To remove unfixed dye from the fabric surface to improve wet fastness.

Procedure:

Rinse the dyed fabric thoroughly with warm water, followed by cold water.

For deeper shades or to improve wash fastness, a reduction clearing process can be

performed. This involves treating the fabric in a bath containing sodium hydrosulfite and a

non-ionic detergent at 60-70°C for 15-20 minutes.
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After reduction clearing (if performed), rinse the fabric again with hot and cold water.

Squeeze the excess water from the fabric and dry it in an oven or air-dry at room

temperature.

Signaling Pathway/Logical Relationship Diagram
Logical Relationships in Disperse Dyeing of Nylon
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Caption: Key factors in the disperse dyeing of nylon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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